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Compound of Interest

Compound Name: Vanillylamine

Cat. No.: B075263 Get Quote

An In-depth Technical Guide to Vanillylamine: Chemical Properties and Structure

Introduction
Vanillylamine, also known as 4-(aminomethyl)-2-methoxyphenol, is a biogenic amine that

serves as a crucial intermediate in the biosynthesis of capsaicinoids, the compounds

responsible for the pungent sensation of chili peppers.[1][2] Its unique structure, featuring a

phenolic hydroxyl group, a methoxy group, and a primary amine on a benzene ring, makes it a

valuable molecule in the fields of pharmacology, neuroscience, and synthetic chemistry.[2] This

guide provides a comprehensive overview of the chemical properties, structure, synthesis, and

biological significance of vanillylamine for researchers, scientists, and drug development

professionals.

Chemical Properties
The fundamental chemical and physical properties of vanillylamine are summarized in the

table below, providing a quantitative overview for easy reference.
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Property Value Source(s)

IUPAC Name
4-(aminomethyl)-2-

methoxyphenol
[2][3]

Synonyms

4-Hydroxy-3-

methoxybenzylamine,

Vanillylamine

[1][3]

CAS Number 1196-92-5 [2][3]

Chemical Formula C₈H₁₁NO₂ [1][3]

Molecular Weight 153.18 g/mol [1][2][3]

Physical Description Solid [3]

pKa
Data available in the IUPAC

Digitized pKa Dataset
[3]

InChI

InChI=1S/C8H11NO2/c1-11-8-

4-6(5-9)2-3-7(8)10/h2-

4,10H,5,9H2,1H3

[2][3]

SMILES COC1=C(C=CC(=C1)CN)O [3]

Chemical Structure
Vanillylamine is an aromatic compound characterized by a benzene ring substituted with three

key functional groups: a hydroxyl (-OH) group, a methoxy (-OCH₃) group, and an aminomethyl

(-CH₂NH₂) group. The substituents are arranged at positions 1, 2, and 4 of the benzene ring,

respectively. This specific arrangement of functional groups is fundamental to its biological

activity and its role as a precursor to capsaicinoids.

Experimental Protocols: Synthesis of Vanillylamine
Vanillylamine can be synthesized through various methods, with the reduction of vanillin

oxime being a common and well-documented approach.[4] Another prevalent method is the

reductive amination of vanillin.[2]
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Synthesis from Vanillin via Vanillin Oxime
This two-step process involves the initial conversion of vanillin to vanillin oxime, followed by the

reduction of the oxime to yield vanillylamine.

Step 1: Preparation of Vanillin Oxime

Reagents: Vanillin, hydroxylamine hydrochloride, sodium acetate trihydrate, water.

Procedure:

Dissolve hydroxylamine hydrochloride and sodium acetate trihydrate in water.

Add vanillin to the solution and reflux the mixture for approximately 10 minutes.

Upon cooling to room temperature, crystals of vanillin oxime will form.

The crystals can be collected by vacuum filtration and washed with cold water.

Step 2: Reduction of Vanillin Oxime to Vanillylamine

Reagents: Vanillin oxime, acetic acid, zinc dust.

Procedure:

Dissolve vanillin oxime in acetic acid and cool the solution to 15°C.

Add zinc dust to the stirred mixture and allow it to warm to room temperature over a period

of 3 hours.

Filter the excess zinc, and carefully neutralize the filtrate with ammonia to precipitate the

product.

The resulting vanillylamine can be collected by vacuum filtration as an off-white powder

and washed with cold water.

A variation of this reduction can be performed using hydrogen gas in the presence of a

palladium on carbon (Pd/C) catalyst in an acidic medium.[5]
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Reductive Amination of Vanillin
This method involves the direct reaction of vanillin with an ammonia source in the presence of

a catalyst and a reducing agent to form vanillylamine.[2]

Characterization
The identity and purity of synthesized vanillylamine are typically confirmed using a

combination of spectroscopic techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H NMR and ¹³C NMR are used to

elucidate the molecular structure by identifying the chemical environment of the hydrogen

and carbon atoms, respectively.[3]

Infrared (IR) Spectroscopy: IR spectroscopy is employed to identify the characteristic

functional groups present in the molecule, such as the O-H, N-H, C-O, and aromatic C-H

stretching vibrations.[3]

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of

vanillylamine and to analyze its fragmentation pattern, which can confirm its structure.[3][6]

Signaling Pathways and Biological Relevance
Vanillylamine is a pivotal molecule in the biosynthesis of capsaicinoids in Capsicum species.

[1][2] This pathway is of significant interest to researchers in drug development due to the

interaction of capsaicinoids with the Transient Receptor Potential Vanilloid 1 (TRPV1) ion

channel, which is involved in pain sensation and thermoregulation.[2]

Biosynthesis of Capsaicin
The biosynthesis of capsaicin involves two primary pathways: the phenylpropanoid pathway,

which produces vanillylamine, and the branched-chain fatty acid pathway, which produces 8-

methyl-6-nonenoic acid.[1][7]

Formation of Vanillylamine: Vanillin, derived from the phenylpropanoid pathway, is

converted to vanillylamine.[1][2] This reaction is catalyzed by the enzyme vanillin

aminotransferase.[1][8][9][10]
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Condensation: Vanillylamine is then condensed with 8-methyl-6-nonenoyl-CoA (from the

fatty acid pathway) by the enzyme capsaicin synthase to form capsaicin.[1][7][8]

Recently, it has been reported that vanillylamine, a metabolite produced by the gut microbiota

Lachnospiraceae, can significantly alleviate myelosuppression caused by chemotherapy in

abdominal and pelvic tumors.[11]

Visualizations
Diagrams of Key Processes
The following diagrams, generated using Graphviz, illustrate the biosynthetic pathway of

capsaicin and a typical experimental workflow for the synthesis of vanillylamine.
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Caption: Biosynthetic pathway of capsaicin from vanillin.
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Caption: Experimental workflow for the synthesis of vanillylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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